A copper-phosphonate network as a high-performance heterogeneous catalyst for the CO2 cycloaddition reactions and alcoholysis of epoxides†

Dalton Transactions Pub Date: 2017-04-24 DOI: 10.1039/C7DT00739F

Abstract

A novel 3D copper-phosphonate network, with the general formula Cu7(H1L)2(TPT)3(H2O)6, namely compound 1, has been synthesized using a rigid tetrahedral linker tetraphenylsilane tetrakis-4-phosphonic acid (H8L) and a nitrogen-containing ancillary ligand (TPT: [5-(4-(1H-1,2,4-triazol-1-yl)phenyl)-1H-tetrazole]) under hydrothermal conditions. The compound was fully characterized using PXRD, ICP, IR, TGA and elemental analysis. Compound 1 can be used as an efficient catalyst for the CO2 coupling reaction that is greatly superior to many conventional MOF-based catalysts, where porosity is always mentioned and used. In addition, it shows excellent catalytic performance for ring-opening reactions with epoxides under ambient conditions. Additionally, compound 1 can be recycled at least three times without a significant compromise in the activity in the two catalytic reactions.

Graphical abstract: A copper-phosphonate network as a high-performance heterogeneous catalyst for the CO2 cycloaddition reactions and alcoholysis of epoxides
A copper-phosphonate network as a high-performance heterogeneous catalyst for the CO2 cycloaddition reactions and alcoholysis of epoxides†
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